Cas no 41735-61-9 (2-(2-furoyl)-N-methylhydrazinecarbothioamide)

• Product Name: 2-(2-furoyl)-N-methylhydrazinecarbothioamide
• CAS No: 41735-61-9
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• MDL: MFCD00116036
• CID: 3027993
• Update Time: 2025-05-19

2-(2-furoyl)-N-methylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(呋喃-2-基羰基氨基)-3-甲基-硫脲
• TIMTEC-BB SBB000384
• 2-(Furan-2-carbonyl)-N-methylhydrazinecarbothioamide
• 1-(furan-2-carbonylamino)-3-methylthiourea
• 1-(furan-2-carbonylamino)-3-methyl-thiourea
• 1-(furan-2-ylcarbonylamino)-3-methyl-thiourea
• 1-[(2-furyl-oxomethyl)amino]-3-methylthiourea
• 2-(2-furoyl)-N-methylhydrazinecarbothioamide
• 2-Furancarboxylic acid, 2-[(methylamino)thioxomethyl]hydrazide
• N-[(METHYLCARBAMOTHIOYL)AMINO]FURAN-2-CARBOXAMIDE
• 1-(2-furoyl)-4-methyl-3-thiosemicarbazide
• Maybridge1_000823
• 2-furyl-N-{[(methylamino)thioxomethyl]amino}carboxamide
• HMS543N09
• STL503845
• 1-(2-furoyl)-4-methyl thiosemicarbazide
• A918443
• SR

• MDL： MFCD00116036
• Inchi： 1S/C7H9N3O2S/c1-8-7(13)10-9-6(11)5-3-2-4-12-5/h2-4H,1H3,(H,9,11)(H2,8,10,13)
• InChI Key： MMTJBTZNSLZVAT-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 98.4

2-(2-furoyl)-N-methylhydrazinecarbothioamide Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 2-(2-furoyl)-N-methylhydrazinecarbothioamide

Recent Advances in the Study of 2-(2-Furoyl)-N-methylhydrazinecarbothioamide (CAS: 41735-61-9)

The compound 2-(2-furoyl)-N-methylhydrazinecarbothioamide (CAS: 41735-61-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The information presented herein is derived from peer-reviewed publications, conference proceedings, and industry reports published within the last three years.

Recent studies have highlighted the role of 2-(2-furoyl)-N-methylhydrazinecarbothioamide as a promising scaffold for the development of novel antimicrobial and anticancer agents. Structural modifications of this compound have been explored to enhance its bioactivity and pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial properties, 2-(2-furoyl)-N-methylhydrazinecarbothioamide has shown potential as an anticancer agent. Research conducted by a team at the University of Cambridge revealed that this compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings suggest that further optimization of this compound could lead to the development of targeted therapies for cancer treatment.

The synthesis of 2-(2-furoyl)-N-methylhydrazinecarbothioamide has also been a focal point of recent research. A 2022 study in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis method that yields high purity and scalability, making it feasible for industrial applications. This advancement is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-furoyl)-N-methylhydrazinecarbothioamide. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed in future studies. Ongoing research is exploring the use of nanotechnology-based delivery systems to improve the compound's therapeutic index and reduce off-target effects.

In conclusion, 2-(2-furoyl)-N-methylhydrazinecarbothioamide (CAS: 41735-61-9) represents a versatile and promising candidate for drug development. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthesis methodologies, position it as a valuable asset in the fight against resistant pathogens and cancer. Future research should focus on optimizing its pharmacological properties and elucidating its mechanisms of action to facilitate clinical translation.